Cas no 854583-99-6 (6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one)

6-Methoxy-1,2,3,4-tetrahydroquinoxalin-2-one is a heterocyclic compound featuring a quinoxaline core with a methoxy substituent at the 6-position and a ketone group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its tetrahydroquinoxaline scaffold is particularly useful for developing bioactive molecules, including CNS-active compounds and enzyme inhibitors. The methoxy group enhances solubility and modulates electronic properties, while the lactam functionality offers versatility for further derivatization. This compound is characterized by high purity and stability, ensuring reliable performance in research and industrial applications. Its well-defined structure supports precise synthetic modifications for targeted molecular design.

6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one structure

854583-99-6 structure

Product Name:6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one

CAS No:854583-99-6

MF:C₉H₁₀N₂O₂

MW:178.187901973724

MDL:MFCD15144396

CID:1119102

PubChem ID:79001962

Update Time:2025-10-30

6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

- 3,4-dihydro-6-methoxy-2(1H)-Quinoxalinone
- 6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one
- 854583-99-6
- 6-methoxy-3,4-dihydro-1H-quinoxalin-2-one
- EN300-884009
- AKOS017515016
- 6-Methoxy-3,4-dihydroquinoxalin-2(1H)-one
- Z1255425647
- MDL： MFCD15144396
- Inchi： 1S/C9H10N2O2/c1-13-6-2-3-7-8(4-6)10-5-9(12)11-7/h2-4,10H,5H2,1H3,(H,11,12)
- InChI Key： QAYBMYCNIBSZJH-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC2=C(C=1)NCC(N2)=O

Computed Properties

Exact Mass: 178.074227566g/mol
Monoisotopic Mass: 178.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 50.4Å²

6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-884009-0.05g	6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one	854583-99-6	95%	0.05g	$174.0	2024-05-21
Enamine	EN300-884009-0.1g	6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one	854583-99-6	95%	0.1g	$257.0	2024-05-21
Enamine	EN300-884009-0.25g	6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one	854583-99-6	95%	0.25g	$367.0	2024-05-21
Enamine	EN300-884009-0.5g	6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one	854583-99-6	95%	0.5g	$579.0	2024-05-21
Enamine	EN300-884009-1.0g	6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one	854583-99-6	95%	1.0g	$743.0	2024-05-21
Enamine	EN300-884009-2.5g	6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one	854583-99-6	95%	2.5g	$1454.0	2024-05-21
Enamine	EN300-884009-5.0g	6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one	854583-99-6	95%	5.0g	$2152.0	2024-05-21
Enamine	EN300-884009-10.0g	6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one	854583-99-6	95%	10.0g	$3191.0	2024-05-21
Enamine	EN300-884009-1g	6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one	854583-99-6	95%	1g	$743.0	2023-09-01
Enamine	EN300-884009-5g	6-methoxy-1,2,3,4-tetrahydroquinoxalin-2-one	854583-99-6	95%	5g	$2152.0	2023-09-01